4-Fluoro-3-methoxybenzylamine hydrochloride
Overview
Description
4-Fluoro-3-methoxybenzylamine hydrochloride is a fine chemical that can be used as a building block in research, as a reagent in the synthesis of complex compounds, and as a versatile scaffold for the synthesis of natural products . This compound is an intermediate for the production of other pharmaceuticals and has been shown to be useful in the production of various drugs .
Molecular Structure Analysis
The molecular formula of this compound is C8H11ClFNO . Its molecular weight is 191.63 g/mol .Chemical Reactions Analysis
This compound is used as a reagent in the synthesis of complex compounds . It’s also used as a versatile scaffold for the synthesis of natural products .Scientific Research Applications
Carcinogenicity Studies
- Carcinogenic Properties : A study exploring the carcinogenicity of various derivatives related to 4-dimethylaminoazobenzene (DAB), including compounds with fluoro and methoxy groups, revealed insights into the carcinogenic activities of these compounds (Miller, Miller, & Finger, 1957).
Biological Activities of Derivatives
- Biological Activities of Sydnone Derivatives : Research on sydnone derivatives synthesized from o-methoxybenzylamine showed significant biological activities, including coronary dilation, platelet aggregation inhibition, and local anesthetic effects (Tien et al., 1990).
Anti-Inflammatory Applications
- Semicarbazide-Sensitive Amine Oxidase Inhibition : A study on the inhibitor Z-3-fluoro-2-(4-methoxybenzyl)allylamine hydrochloride (LJP 1586) highlighted its potent inhibition of semicarbazide-sensitive amine oxidase (SSAO) activity, suggesting its potential as an anti-inflammatory compound (O'Rourke et al., 2008).
Antimicrobial Applications
- Antimicrobial Activity : The synthesis of novel imidazole derivatives, including those with 4-methoxybenzyl groups, demonstrated potential antimicrobial activities, signifying their relevance in medicinal chemistry (Maheta, Patel, & Naliapara, 2012).
Applications in Oligoribonucleotide Synthesis
- Protecting Group in Oligoribonucleotide Synthesis : The use of the 4-methoxybenzyl group as a new protecting group for the 2′-hydroxyl group of adenosine in the synthesis of oligoribonucleotides was investigated, showing its effectiveness in this context (Takaku & Kamaike, 1982).
Insecticidal Activity
- Insecticidal Activity of Fluorinated Compounds : Research into the synthesis of 4-methoxymethylbenzyl permethrinates containing fluorine, including 2 and 3-fluoro-4-methoxymethylbenzyl derivatives, revealed their insecticidal activities, offering insights into the role of fluorine in enhancing such properties (Zou & Qiu, 2002).
Hepatitis B Virus Inhibition
- Hepatitis B Inhibitor Synthesis : A study described the synthesis of a biologically active molecule, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, demonstrating its efficacy as a novel inhibitor of hepatitis B virus (Ivashchenko et al., 2019).
Synthesis of Secondary Amines
- Conversion of Primary to Secondary Amines : The preparation of secondary amines from primary amines via 2‐nitrobenzenesulfonamides, involving N-(4-methoxybenzyl) derivatives, was investigated, offering potential applications in organic synthesis (Kurosawa, Kan, & Fukuyama, 2003).
Polyorganophosphazene Synthesis
- Synthesis of Polyorganophosphazenes : Novel polyorganophosphazenes substituted with 4-methoxybenzylamine were synthesized and characterized for drug release applications, including the release of indomethacin and 5-fluorouracil (Gudasi et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
(4-fluoro-3-methoxyphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO.ClH/c1-11-8-4-6(5-10)2-3-7(8)9;/h2-4H,5,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVBSKTURXJIMDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CN)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30700748 |
Source
|
| Record name | 1-(4-Fluoro-3-methoxyphenyl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30700748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
869296-41-3 |
Source
|
| Record name | 1-(4-Fluoro-3-methoxyphenyl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30700748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-(6,7-Dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-5-yl)methanol](/img/structure/B1442292.png)
